Cas no 2680648-42-2 (4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.2.1heptane-1-carboxylic acid)

• Product Name: 4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.2.1heptane-1-carboxylic acid
• CAS No: 2680648-42-2
• MF: C₁₁H₁₅NO₅
• MW: 241.240503549576
• CID: 5647338
• PubChem ID: 165917008
• Update Time: 2023-11-27

4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.2.1heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680648-42-2
• 4-{[(prop-2-en-1-yloxy)carbonyl]amino}-2-oxabicyclo[2.2.1]heptane-1-carboxylic acid
• EN300-28277165
• 4-{(prop-2-en-1-yloxy)carbonylamino}-2-oxabicyclo2.2.1heptane-1-carboxylic acid

• Inchi： 1S/C11H15NO5/c1-2-5-16-9(15)12-10-3-4-11(6-10,8(13)14)17-7-10/h2H,1,3-7H2,(H,12,15)(H,13,14)
• InChI Key： FLHNBYJFKHBZOW-UHFFFAOYSA-N
• SMILES： O1CC2(CCC1(C(=O)O)C2)NC(=O)OCC=C

Computed Properties

• Exact Mass: 241.09502258g/mol
• Monoisotopic Mass: 241.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.9Ų